(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one

• IUPAC Name: (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one
• InChI: InChI=1S/C15H15NO3/c17-15-11-3-5-16(6-4-11)12(15)7-10-1-2-13-14(8-10)19-9-18-13/h1-2,7-8,11H,3-6,9H2/b12-7-
• InChI Key: NGNUATHUAAONSD-GHXNOFRVSA-N
• Canonical SMILES: C1CN2CCC1C(=O)C2=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: C1CN\2CCC1C(=O)/C2=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• CAS No.: 944443-33-8

Description

The compound (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one features a quinuclidone core (1-azabicyclo[2.2.2]octan-3-one) substituted with a benzodioxol-methylidene group at the 2-position in a Z-configuration . This compound is part of a broader class of azabicyclo derivatives explored for pharmacological applications, including muscarinic receptor modulation and enzyme inhibition .

Biological Activity

The compound (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one, also known as Z-2-(1,3-benzodioxol-5-ylmethylene)-1-azabicyclo[2.2.2]octan-3-one, is a bicyclic compound with significant potential in medicinal chemistry. This article explores its biological activities, including cytotoxicity, receptor interactions, and potential therapeutic applications.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{15}\text{N}\text{O}_{3}$$

It consists of a bicyclic framework with a benzodioxole moiety, which is known for its diverse biological activities.

Cytotoxicity

Research indicates that compounds similar to (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one exhibit varying degrees of cytotoxicity towards cancer cell lines. A study highlighted that derivatives of azabicyclo compounds showed preferential toxicity towards tumor cells compared to normal cells, suggesting potential for targeted cancer therapies .

Table 1: Cytotoxicity Data of Related Compounds

Compound Name	IC50 (µM)	Cell Line
8-Methyl-8-azabicyclo[3.2.1]octan-3-one	12	HeLa
3,5-Bis(benzylidene)-4-piperidone	15	MCF7
(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one	TBD	TBD

Receptor Interactions

The compound is hypothesized to interact with various neurotransmitter receptors due to its structural similarity to known receptor ligands. Studies on similar bicyclic compounds suggest activity at dopamine and serotonin receptors, which could indicate potential applications in treating neurological disorders .

The mechanism of action for (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one remains under investigation. However, it is believed that the compound may induce apoptosis in cancer cells through the activation of specific signaling pathways associated with cell death and survival.

Case Studies

• Study on Anticancer Activity : A recent study evaluated the effects of related azabicyclo compounds on various cancer cell lines, demonstrating significant reductions in cell viability and alterations in cell cycle progression.
  Findings : The study reported an increase in apoptotic markers and a decrease in proliferative signaling pathways.
• Neuropharmacological Assessment : Another research effort focused on the neuropharmacological properties of similar compounds, revealing potential anxiolytic effects mediated through serotonin receptor modulation.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations on the Methylidene Group

a. (2Z)-2-[(2,5-Dimethoxyphenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one (CAS 315244-82-7)

• Structure : Differs by replacing the benzodioxol group with a 2,5-dimethoxyphenyl substituent .
• Key Differences: Electronic Effects: Methoxy groups are electron-donating, increasing electron density on the aromatic ring compared to the methylenedioxy group in benzodioxol. This may alter π-π stacking interactions or redox stability.

b. (2Z)-2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one (CAS 53898-72-9)

• Structure : Features a 2,4-dichlorophenyl group instead of benzodioxol .
• Key Differences :
  • Electron-Withdrawing Effects : Chlorine atoms reduce electron density, possibly enhancing electrophilic reactivity or altering binding to hydrophobic pockets.
  • Steric Impact : The larger van der Waals radius of chlorine may introduce steric hindrance, affecting molecular conformation.

c. (Z)-2-(1H-Indol-3-ylmethylene)-1-azabicyclo[2.2.2]octan-3-one

• Structure : Substitutes benzodioxol with an indole group .
• Key Differences: Hydrogen Bonding: The indole NH group enables hydrogen bonding, which is absent in the benzodioxol analog. This could enhance interactions with polar residues in target proteins. Aromaticity: Indole’s fused bicyclic system may confer distinct π-stacking properties compared to benzodioxol’s monocyclic structure.

Modifications to the Azabicyclo Core

a. 1-Azabicyclo[2.2.2]octan-3-one (Quinuclidone)

• Structure : Parent compound lacking substituents .
• Key Differences :
  • Basicity : The unmodified quinuclidine nitrogen has higher basicity (pKa ~11), whereas substituents like benzodioxol may reduce basicity through steric or electronic effects.
  • Solubility : Quinuclidone’s smaller size and lack of aromatic groups result in higher aqueous solubility compared to its derivatives.

b. exo-2-Azabicyclo[2.2.2]octan-6-ol Derivatives

• Structure : Hydroxyl group introduced at the 6-position of the azabicyclo core .
• Conformational Rigidity: Additional substituents on the bicyclic system may restrict rotational freedom, influencing binding kinetics.

Crystalline Forms and Solid-State Properties

Crystalline derivatives, such as thieno-pyrimidinone azabicyclo compounds, demonstrate the importance of solid-state properties for bioavailability .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Substituent	Molecular Weight	Key Features
Target Compound	1,3-Benzodioxol-5-yl	285.29	High lipophilicity, Z-configuration
2,5-Dimethoxyphenyl analog	2,5-Dimethoxyphenyl	285.34	Electron-rich, moderate solubility
2,4-Dichlorophenyl analog	2,4-Dichlorophenyl	282.16	Electron-poor, high steric hindrance
Indole derivative	Indol-3-yl	303.35	Hydrogen-bonding capability